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Compound of Interest

Compound Name: Zadavotide guraxetan

CAS No.: 2192281-54-0

Cat. No.: B15607712

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the patient screening criteria for

clinical studies involving Zadavotide guraxetan, a radiopharmaceutical agent used in targeted

cancer therapy. The detailed protocols and diagrams are intended to guide researchers and

clinicians in designing and implementing studies with this agent.

Mechanism of Action
Zadavotide guraxetan, also known as [177Lu]Lu-PSMA-I&T, is a radioligand therapy that

targets Prostate-Specific Membrane Antigen (PSMA).[1] PSMA is a protein that is

overexpressed on the surface of most prostate cancer cells.[2] The drug consists of a PSMA-

targeting molecule (zadavotide guraxetan) linked to a radioactive isotope, Lutetium-177

(177Lu).[2] Upon intravenous administration, the zadavotide guraxetan component binds to

PSMA on cancer cells, delivering a localized dose of beta-particle radiation from the 177Lu,

which induces cell death.[1][2] This targeted approach aims to destroy cancer cells while

minimizing damage to surrounding healthy tissues.[1]
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Figure 1: Zadavotide guraxetan mechanism of action.

Patient Screening Criteria
The selection of patients for clinical trials of Zadavotide guraxetan is critical to ensure both

safety and the validity of the study results. The following tables summarize the key inclusion

and exclusion criteria based on data from various clinical studies.

Table 1: General Inclusion Criteria
Criteria Description

Age Patients must be 18 years of age or older.[3]

Gender Male.[3]

Diagnosis Histologically confirmed prostate cancer.[4]

Disease Stage

Varies by study, includes biochemical

recurrence after primary therapy, metastatic

castration-resistant prostate cancer (mCRPC),

and hormone-sensitive prostate cancer.[1][3][4]

PSMA Imaging

Positive [68Ga]Ga-PSMA-11 PET scan showing

PSMA-avid lesions.[3] For some studies, a

detectable lesion on an 18F-PSMA PET/CT

scan with a SUVmax greater than 15 is

required.[4]

Performance Status
Eastern Cooperative Oncology Group (ECOG)

performance status of 0-1.[3][4]

Prior Therapy

Must have received prior curative therapy such

as radical prostatectomy or external-beam

radiotherapy.[4] Specifics on prior hormonal

therapy or chemotherapy vary by study.[3][4]

Informed Consent
Patients must be able to understand and sign an

Informed Consent Form.[3]

Life Expectancy Greater than 12 months.[4]
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Table 2: Key Exclusion Criteria
Criteria Description

Histology
Patients without a diagnosis of prostate

carcinoma are excluded.[3]

Vulnerable Populations
Individuals considered part of a vulnerable

population are not eligible.[3]

Local Recurrence on PET

Some studies require no local recurrence of

cancer on a [68Ga]Ga-PSMA-11 PET scan,

while allowing for distant metastases.[3]

Prior Treatments

Specific restrictions on prior hormonal therapy

(e.g., none in the last 12 months) and taxane-

based chemotherapy.[3][4]

Other Malignancies

A history of other malignancies may be an

exclusion criterion, though exceptions for

adequately treated cancers may apply.[5]

Cardiac Abnormalities

Significant cardiac issues, such as certain

arrhythmias or a history of long QT syndrome,

may lead to exclusion.[5]

Urgent Need for Other Therapies

Patients in immediate need of alternative

treatments like Androgen Deprivation Therapy

(ADT) may be excluded.[5]

Table 3: Laboratory Value Thresholds for Inclusion
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Parameter Threshold

PSA Doubling Time
≤ 12 months for certain studies on biochemical

recurrence.[3]

PSA Level

For biochemical recurrence, specific thresholds

like PSA > 0.5 µg/l or > 2.0 µg/l above nadir may

be required.[4]

Testosterone Level
Must have returned to normal levels or be > 1.7

nmol/l in specific study contexts.[3][4]

Kidney Function (eGFR)
≥ 50 mL/min/1.73m² or ≥ 60 ml/min depending

on the study.[3][4]

Albumin ≥ 2.5 g/dL.[3]

White Blood Cell Count > 4.0 x 10⁹/l.[4]

Platelet Count > 150 x 10⁹/l.[4]

Hemoglobin > 7.0 mmol/l.[4]

Experimental Protocols
Patient Screening and Enrollment Workflow
The following diagram outlines the typical workflow for screening and enrolling patients into a

Zadavotide guraxetan clinical trial.
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Figure 2: Patient screening and enrollment workflow.
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Protocol for Zadavotide Guraxetan Administration and
Monitoring
This protocol describes the clinical administration of Zadavotide guraxetan and subsequent

patient monitoring.

1. Patient Preparation:

Confirm patient eligibility based on the established screening criteria.

Ensure adequate hydration. Patients are typically advised to drink plenty of water before and

after the infusion.

Administer any pre-medications as specified in the study protocol (e.g., antiemetics).

2. Drug Preparation and Administration:

Zadavotide guraxetan is prepared by a qualified radiopharmacist.

The prescribed dose is administered via intravenous infusion.[3] The infusion duration and

rate are determined by the specific clinical trial protocol.

3. Post-Administration Monitoring:

Patients are monitored for any immediate adverse reactions during and after the infusion.

Regular follow-up visits are scheduled to assess treatment response and monitor for side

effects.[3]

Monitoring includes:

Blood Tests: Regular checks of white blood cell count, platelet count, hemoglobin levels,

and kidney function.[3][4]

PSA Levels: Prostate-Specific Antigen (PSA) levels are monitored to assess treatment

efficacy.[3]
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Imaging: Follow-up PET/CT scans may be performed to evaluate the response of tumors

to the treatment.[4]

Quality of Life: Patient-reported outcomes are collected using questionnaires to assess

overall health and any side effects, such as dry mouth.[4]

4. Treatment Cycles:

Zadavotide guraxetan is typically administered in cycles, often every 6-8 weeks, for a

predetermined number of cycles as defined by the study protocol.[1]

Logical Relationship of Key Screening Criteria
The following diagram illustrates the logical flow and interdependencies of the core screening

criteria.
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Figure 3: Logical flow of key screening criteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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